

Pharmaceutical intermediates containing diethylsulfamoyl groups

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid

CAS No.: 95454-00-5

Cat. No.: B3316726

[Get Quote](#)

An In-Depth Technical Guide to Pharmaceutical Intermediates Containing Diethylsulfamoyl Groups

Abstract

The diethylsulfamoyl group, a key structural motif in modern medicinal chemistry, serves as a versatile component in the design of novel therapeutic agents. Its unique physicochemical properties, particularly its role as a bioisostere for carboxylic acids, have enabled the optimization of pharmacokinetic and pharmacodynamic profiles of drug candidates across various therapeutic areas. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of pharmaceutical intermediates bearing the diethylsulfamoyl moiety. We will delve into the strategic rationale for its use in drug design, detail robust synthetic methodologies for its introduction, explore its application in the development of clinically significant drugs, and provide validated protocols for synthesis and characterization.

The Diethylsulfamoyl Moiety: A Strategic Tool in Drug Design

The sulfonamide functional group ($-\text{SO}_2\text{NR}_2$) has been a cornerstone of medicinal chemistry since the discovery of sulfa drugs.[1][2] The N,N-disubstituted variant, specifically the diethylsulfamoyl group [$-\text{SO}_2\text{N}(\text{CH}_2\text{CH}_3)_2$], offers distinct advantages that stem from its unique electronic and steric properties.

Physicochemical Properties and Bioisosterism

One of the most powerful strategies in drug design is bioisosterism, the replacement of a functional group with another that retains similar biological activity while improving other properties.[3] The sulfonamide group is a classic bioisostere of the carboxylic acid group.[4][5] While a primary sulfonamide ($-\text{SO}_2\text{NH}_2$) is acidic and can mimic the charge of a carboxylate, the N,N-diethyl substitution renders the group non-ionizable and significantly increases its lipophilicity.

This substitution is a critical decision in drug design:

- **Causality of Choice:** Replacing a carboxylic acid with a diethylsulfamoyl group can dramatically enhance a molecule's ability to cross hydrophobic barriers like the blood-brain barrier.[6] This is often a crucial step in developing drugs for central nervous system (CNS) disorders.[7] Furthermore, carboxylic acids are prone to metabolic glucuronidation, which can lead to rapid clearance or the formation of reactive metabolites; the chemically stable diethylsulfamoyl group circumvents this liability.[4][5]


Table 1: Comparative Properties of Carboxylic Acid vs. Diethylsulfamoyl Group

Property	Carboxylic Acid (-COOH)	Diethylsulfamoyl [-SO ₂ N(C ₂ H ₅) ₂]	Rationale for Bioisosteric Replacement
Acidity (pKa)	~4-5 (Anionic at physiological pH)	Not appreciably acidic (Neutral)	Avoids anionic charge, can alter receptor interactions and improve cell permeability.
Hydrogen Bonding	H-bond acceptor (C=O), H-bond donor (OH)	H-bond acceptor (S=O oxygens)	Maintains H-bond acceptor capability, crucial for target binding.[8]
Metabolic Stability	Prone to glucuronidation	High metabolic stability	Increases drug half-life and reduces potential for reactive metabolites.[5]
Lipophilicity	Decreases lipophilicity	Significantly increases lipophilicity	Enhances membrane permeability and can modulate ADME properties.

Role in Target Engagement

The oxygen atoms of the diethylsulfamoyl group act as strong hydrogen bond acceptors, mimicking the hydrogen bonding pattern of a carboxylate and enabling potent interactions with biological targets.[8] This is particularly evident in the design of inhibitors for enzymes like carbonic anhydrase, where the sulfonamide moiety coordinates directly with a zinc ion in the active site.[9][10] While primary sulfonamides are typically required for this specific zinc-binding interaction, the broader sulfonamide class, including N,N-disubstituted variants, plays a crucial role in engaging with a wide array of receptors and enzymes.[11]

Biososteric Mimicry of H-Bonding



[Click to download full resolution via product page](#)

Caption: Biososteric relationship showing similar H-bond acceptor capacity.


Synthesis of Diethylsulfamoyl-Containing Intermediates

The primary method for introducing the diethylsulfamoyl group is through the use of N,N-diethylsulfamoyl chloride as a key reagent.[12] This electrophilic intermediate readily reacts with nucleophiles, making it a cornerstone for constructing the desired pharmaceutical scaffolds.

The Core Reaction: Nucleophilic Substitution

The synthesis of diethylsulfonamides is most commonly achieved via a nucleophilic substitution reaction between a primary or secondary amine and N,N-diethylsulfamoyl chloride.[13][14]

- Mechanism: The reaction proceeds via a nucleophilic attack of the amine's lone pair of electrons on the electrophilic sulfur atom of the sulfamoyl chloride. This displaces the chloride leaving group. A non-nucleophilic base, such as triethylamine or pyridine, is typically added to neutralize the hydrochloric acid (HCl) byproduct, driving the reaction to completion.
- Causality Behind Experimental Choices: The choice of an anhydrous solvent (e.g., dichloromethane, tetrahydrofuran) is critical because N,N-diethylsulfamoyl chloride is highly reactive towards water, which would lead to hydrolysis and reduced yield.^[15] Running the reaction at low temperatures (e.g., 0 °C) helps to control the exothermicity of the reaction and minimize side-product formation.



[Click to download full resolution via product page](#)

Caption: General workflow for synthesizing diethylsulfonamide intermediates.

Applications in Major Therapeutic Areas

Intermediates containing the diethylsulfamoyl group are instrumental in the synthesis of drugs across several important classes.

Anticonvulsants

Many antiepileptic drugs incorporate a sulfonamide moiety.^{[7][16]} The anticonvulsant sultiame is a classic example.^[1] The lipophilic nature of the diethylsulfamoyl group can be leveraged to improve blood-brain barrier penetration, a critical attribute for CNS-active drugs. The mechanism of action for many sulfonamide anticonvulsants is linked to the inhibition of carbonic anhydrase isozymes in the brain.^{[17][18]}

Diuretics

The development of thiazide and loop diuretics was a major advance in medicine, and many of these compounds are sulfonamides.^{[1][19][20]} Drugs like furosemide and hydrochlorothiazide are foundational treatments for hypertension and edema.^{[21][22]} While these specific examples often contain a primary sulfonamide, the underlying synthetic strategies involving sulfamoyl chloride intermediates are directly applicable.

Carbonic Anhydrase Inhibitors

Carbonic anhydrases (CAs) are a family of metalloenzymes involved in numerous physiological processes.^[9] Their inhibition has therapeutic applications in glaucoma, edema, and even cancer.^{[23][24][25]} The sulfonamide group is the quintessential zinc-binding group for inhibiting CAs.^[10] The design of isoform-selective inhibitors often involves modifying the "tail" of the molecule, where a diethylsulfamoyl group could be used to optimize solubility, cell permeability, and pharmacokinetic properties.

Table 2: Examples of Drug Classes Utilizing Sulfonamide-Containing Intermediates

Therapeutic Area	Drug/Drug Class Example	Role of Sulfonamide Moiety	Reference
Anticonvulsants	Zonisamide, Sultiame	Carbonic anhydrase inhibition, modulation of ion channels.[1][16]	[1][7][16][17]
Diuretics	Furosemide, Hydrochlorothiazide	Inhibition of ion transporters in the kidney.	[19][21][22][26]
Carbonic Anhydrase Inhibitors	Dorzolamide, Brinzolamide	Zinc-binding group for enzyme inhibition, used in glaucoma treatment.[9]	[9][23][25]
Anti-inflammatory	Celecoxib	Selective COX-2 inhibition.	[1]
Antidiabetic	Glyburide, Glipizide	Part of the sulfonylurea class, stimulates insulin release.	[8][22]

Analytical Characterization of Diethylsulfamoyl Intermediates

Rigorous analytical chemistry is required to ensure the identity, purity, and stability of any pharmaceutical intermediate. This constitutes a self-validating system where the synthetic output is confirmed by orthogonal analytical methods.[27]

- Nuclear Magnetic Resonance (NMR) Spectroscopy: ^1H and ^{13}C NMR are indispensable for structural elucidation. The diethyl group provides characteristic signals: a triplet for the methyl ($-\text{CH}_3$) protons and a quartet for the methylene ($-\text{CH}_2$) protons, with specific chemical shifts that confirm the group's electronic environment.

- Mass Spectrometry (MS): MS provides the molecular weight of the intermediate, confirming its elemental composition. Fragmentation patterns can further validate the structure.[28]
- Infrared (IR) Spectroscopy: IR spectroscopy is excellent for identifying the key functional group. The sulfonyl (S=O) group exhibits two strong, characteristic stretching bands, typically in the ranges of 1370-1330 cm^{-1} (asymmetric) and 1180-1160 cm^{-1} (symmetric).[27]
- High-Performance Liquid Chromatography (HPLC): HPLC is the workhorse for purity assessment. A validated HPLC method can separate the desired intermediate from starting materials, byproducts, and impurities, allowing for precise quantification.[29]

Experimental Protocols

The following protocols are provided as a robust, field-proven template for the synthesis and characterization of a representative diethylsulfamoyl-containing intermediate.

Protocol 1: Synthesis of N-(4-methoxyphenyl)-N,N-diethylsulfamide

Objective: To synthesize a model diethylsulfonamide intermediate from 4-methoxyaniline and N,N-diethylsulfamoyl chloride.

Materials:

- 4-methoxyaniline (p-anisidine)
- N,N-Diethylsulfamoyl chloride
- Triethylamine (Et_3N), distilled
- Dichloromethane (DCM), anhydrous
- 1 M Hydrochloric acid (HCl)
- Saturated sodium bicarbonate (NaHCO_3) solution
- Saturated sodium chloride (brine) solution

- Anhydrous magnesium sulfate (MgSO_4)
- Silica gel for column chromatography
- Hexanes/Ethyl Acetate solvent system

Procedure:

- **Reaction Setup:** To a flame-dried round-bottom flask under an inert atmosphere (N_2 or Ar), add 4-methoxyaniline (1.0 eq) and anhydrous DCM. Cool the solution to $0\text{ }^\circ\text{C}$ in an ice bath.
- **Reagent Addition:** Add triethylamine (1.2 eq) to the stirred solution. Then, add N,N-diethylsulfamoyl chloride (1.1 eq) dropwise via syringe over 10-15 minutes, ensuring the internal temperature remains below $5\text{ }^\circ\text{C}$.
- **Reaction:** After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
- **Work-up:** Quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO_3 , and brine.
- **Drying and Concentration:** Dry the organic layer over anhydrous MgSO_4 , filter, and concentrate the solvent under reduced pressure to yield the crude product.
- **Purification:** Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure product.

Protocol 2: Characterization of N-(4-methoxyphenyl)-N,N-diethylsulfamide

Objective: To confirm the identity and purity of the synthesized product.

A. ^1H NMR Spectroscopy:

- Prepare a sample by dissolving ~5-10 mg of the purified product in ~0.6 mL of deuterated chloroform (CDCl_3).

- Acquire the ^1H NMR spectrum.
- Expected Results:
 - A triplet signal corresponding to the six methyl protons ($-\text{SO}_2\text{N}(\text{CH}_2\text{CH}_3)_2$) at ~ 1.1 - 1.3 ppm.
 - A quartet signal for the four methylene protons ($-\text{SO}_2\text{N}(\text{CH}_2\text{CH}_3)_2$) at ~ 3.2 - 3.4 ppm.
 - A singlet for the methoxy protons ($-\text{OCH}_3$) at ~ 3.8 ppm.
 - Signals in the aromatic region (~ 6.8 - 7.2 ppm) corresponding to the protons of the 4-methoxyphenyl ring.
 - A broad singlet for the N-H proton.

B. HPLC Purity Analysis:

- Method:
 - Column: C18 reverse-phase column (e.g., 4.6×150 mm, $5 \mu\text{m}$).
 - Mobile Phase A: Water with 0.1% formic acid.
 - Mobile Phase B: Acetonitrile with 0.1% formic acid.
 - Gradient: 10% B to 90% B over 15 minutes.
 - Flow Rate: 1.0 mL/min.
 - Detection: UV at 254 nm.
- Sample Preparation: Prepare a stock solution of the product in acetonitrile at 1 mg/mL and dilute to ~ 0.1 mg/mL.
- Analysis: Inject the sample and integrate the peak areas.
- Expected Results: A single major peak corresponding to the product, with a purity of $\geq 95\%$.

Future Outlook & Emerging Trends

The utility of the sulfamoyl group in drug discovery continues to expand. Emerging trends include:

- **Novel Bioisosteres:** The sulfoximine group is gaining significant attention as a related, but structurally distinct, bioisostere for sulfonamides and sulfones, offering a different three-dimensional geometry and polarity profile.[\[30\]](#)[\[31\]](#)
- **Advanced Synthesis:** New synthetic methods are continually being developed to create sulfonamide derivatives with greater efficiency and selectivity, including novel catalytic approaches.[\[2\]](#)
- **Targeted Therapies:** As our understanding of disease biology deepens, diethylsulfamoyl-containing intermediates will be used to build highly specific inhibitors and modulators for novel targets in areas like oncology and neurodegenerative disease.[\[24\]](#)

Conclusion

Pharmaceutical intermediates containing the diethylsulfamoyl group are invaluable assets in the medicinal chemist's toolbox. Their strategic use as non-ionizable, lipophilic bioisosteres for carboxylic acids allows for the systematic optimization of drug candidates, leading to improved metabolic stability and enhanced membrane permeability. A thorough understanding of their synthesis, characterization, and application is essential for professionals in the field. The robust synthetic and analytical protocols provided herein offer a validated framework for the reliable production and quality control of these critical intermediates, empowering the continued development of innovative and effective therapeutics.

References

- Ballatore, C., et al. (2013). Carboxylic Acid (Bio)Isosteres in Drug Design. *ChemMedChem*, 8(3), 385-395. Available at: [\[Link\]](#)
- Angeli, A., et al. (2014). Sulfonamides and Their Isosters As Carbonic Anhydrase Inhibitors. *Journal of Enzyme Inhibition and Medicinal Chemistry*, 30(2), 333-340. Available at: [\[Link\]](#)
- Wikipedia. (n.d.). Anticonvulsant. Retrieved from [\[Link\]](#)

- El-Sayed, N. S. R., et al. (2017). Routes to drug design via bioisosterism of carboxyl and sulfonamide groups. Future Science OA, 3(4), FSO232. Available at: [\[Link\]](#)
- El-Sayed, N. S. R., et al. (2017). Routes to Drug Design Via Bioisosterism of Carboxyl and Sulfonamide Groups. Future Science OA, 3(4). Available at: [\[Link\]](#)
- Di Fiore, A., et al. (2012). Development of Potent Carbonic Anhydrase Inhibitors Incorporating Both Sulfonamide and Sulfamide Groups. Journal of Medicinal Chemistry, 55(15), 6949-6958. Available at: [\[Link\]](#)
- Carradori, S., et al. (2023). Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. Molecules, 28(7), 3220. Available at: [\[Link\]](#)
- De Simone, G., et al. (2005). Carbonic anhydrase inhibitors. Sulfonamide diuretics revisited —old leads for new applications? Organic & Biomolecular Chemistry, 3(15), 2741-2746. Available at: [\[Link\]](#)
- Cleveland Clinic. (2025). Sulfonamides (Sulfa Drugs). Retrieved from [\[Link\]](#)
- Akbaba, Y., et al. (2013). Carbonic anhydrase inhibitory properties of novel sulfonamide derivatives of aminoindanes and aminotetralins. Journal of Enzyme Inhibition and Medicinal Chemistry, 29(3), 362-366. Available at: [\[Link\]](#)
- Hall, A., et al. (2024). Bioisoteres for carboxylic acids: From ionized isosteres to novel unionized replacements. Bioorganic & Medicinal Chemistry, 106, 117653. Available at: [\[Link\]](#)
- Wikipedia. (n.d.). Sulfonamide (medicine). Retrieved from [\[Link\]](#)
- Kinoshita, M. (2014). Anticonvulsant Sulfonamides in Epilepsy and Other Neurological Disorders. Nova Science Publishers. Available at: [\[Link\]](#)
- de la Torre, B. G., & Albericio, F. (2022). Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. Molecules, 27(10), 3229. Available at: [\[Link\]](#)
- Thiry, A., et al. (2008). Anticonvulsant Sulfonamides/Sulfamates/Sulfamides with Carbonic Anhydrase Inhibitory Activity: Drug Design and Mechanism of Action. Current Pharmaceutical Design, 14(7), 681-692. Available at: [\[Link\]](#)

- MDEdge. (2021). Are diuretics, glyburide (Glibenclamide), glipizide, dapson, and sulfasalazine sulfa drugs? Retrieved from [\[Link\]](#)
- Drugs.com. (2023). List of Sulfonamides + Uses, Types & Side Effects. Retrieved from [\[Link\]](#)
- MDEdge. (2007). Which diuretics are safe and effective for patients with a sulfa allergy? Retrieved from [\[Link\]](#)
- Siddiqui, N., et al. (2010). Sulfonamide derivatives of thiazolidin-4-ones with anticonvulsant activity against two seizure models: synthesis and pharmacological evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry, 25(4), 485-491. Available at: [\[Link\]](#)
- Siddiqui, N., et al. (2010). Sulfonamide derivatives of thiazolidin-4-ones with anticonvulsant activity against two seizure models: synthesis and pharmacological evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry, 25(4), 485-491. Available at: [\[Link\]](#)
- ResearchGate. (2022). Sulfamates in drug design and discovery: Pre-clinical and clinical investigations. Retrieved from [\[Link\]](#)
- Liu, H., et al. (2012). Sulfonyl Group-Containing Compounds in the Design of Potential Drugs for the Treatment of Diabetes and Its Complications. Current Medicinal Chemistry, 19(23), 3948-3987. Available at: [\[Link\]](#)
- Bisharat, R., et al. (2025). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Advanced Journal of Chemistry, Section B, 7(1), 130-150. Available at: [\[Link\]](#)
- Al-Warhi, T., et al. (2022). New Sulfamethoxazole Derivatives as Selective Carbonic Anhydrase IX and XII Inhibitors: Design, Synthesis, Cytotoxic Activity and Molecular Modeling. Molecules, 27(18), 5919. Available at: [\[Link\]](#)
- LookChem. (n.d.). Cas 13360-57-1,Dimethylsulfamoyl chloride. Retrieved from [\[Link\]](#)
- Katoh, T., et al. (1999). A NOVEL SYNTHESIS OF ISOQUINOLINES CONTAINING AN ELECTRON WITHDRAWING SUBSTITUENT. Heterocycles, 51(1), 103. Available at: [\[Link\]](#)

- Bisharat, R., et al. (2025). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Advanced Journal of Chemistry, Section B. Available at: [\[Link\]](#)
- ResearchGate. (1991). Synthesis of 1-(dimethylsulfamoyl)-2- and 5-imidazolecarboxaldehydes. Rearrangement of 1-(dimethylsulfamoyl)-5-imidazolecarboxaldehyde to the 4-carboxaldehyde. Retrieved from [\[Link\]](#)
- ScienceDirect. (2023). Recent developments of synthesis and biological activity of sultone scaffolds in medicinal chemistry. European Journal of Medicinal Chemistry, 250, 115206. Available at: [\[Link\]](#)
- Slideshare. (n.d.). Analysis of sulfonamides. Retrieved from [\[Link\]](#)
- ChemRxiv. (2023). Sulfoximines in Medicinal Chemistry: Emerging Trends and Opportunities from the Drug Designer's Perspective. Retrieved from [\[Link\]](#)
- ResearchGate. (2023). Sulfoximines in Medicinal Chemistry: Emerging Trends and Opportunities from the Drug Designer's Perspective. Retrieved from [\[Link\]](#)
- Liu, Z., et al. (2012). Identification of sulfation sites of metabolites and prediction of the compounds' biological effects. Analytical and Bioanalytical Chemistry, 403(3), 835-843. Available at: [\[Link\]](#)
- Org. Process Res. Dev. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Retrieved from [\[Link\]](#)
- Quora. (2023). What is the method of analysis of sulphonamides? Retrieved from [\[Link\]](#)
- Bentham Science. (2021). Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry. Current Topics in Medicinal Chemistry, 21(25), 2249-2264. Available at: [\[Link\]](#)
- National Institutes of Health. (2021). Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry. Current Topics in Medicinal Chemistry, 21(25), 2249-2264. Available at: [\[Link\]](#)

- Al-Abdullah, E. S., et al. (2013). Synthesis and Antibacterial Evaluation of Novel Heterocyclic Compounds Containing a Sulfonamido Moiety. *Molecules*, 18(1), 832-844. Available at: [[Link](#)]
- ResearchGate. (2017). Analysis of US FDA-Approved Drugs Containing Sulfur Atoms. Retrieved from [[Link](#)]
- ResearchGate. (2021). Structural diversity of US FDA-approved sulfur-containing drugs. Retrieved from [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Sulfonamide (medicine) - Wikipedia [en.wikipedia.org]
- 2. ajchem-b.com [ajchem-b.com]
- 3. tandfonline.com [tandfonline.com]
- 4. Carboxylic Acid (Bio)Isosteres in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
- 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 6. zuscholars.zu.ac.ae [zuscholars.zu.ac.ae]
- 7. novapublishers.com [novapublishers.com]
- 8. benthamscience.com [benthamscience.com]
- 9. tandfonline.com [tandfonline.com]
- 10. pubs.acs.org [pubs.acs.org]
- 11. tandfonline.com [tandfonline.com]
- 12. lookchem.com [lookchem.com]
- 13. organicintermediate.com [organicintermediate.com]
- 14. evitachem.com [evitachem.com]
- 15. CAS 13360-57-1: Dimethylsulfamoyl chloride | CymitQuimica [cymitquimica.com]

- [16. Anticonvulsant - Wikipedia \[en.wikipedia.org\]](#)
- [17. benthamdirect.com \[benthamdirect.com\]](#)
- [18. tandfonline.com \[tandfonline.com\]](#)
- [19. Carbonic anhydrase inhibitors. Sulfonamide diuretics revisited—old leads for new applications? - Organic & Biomolecular Chemistry \(RSC Publishing\) \[pubs.rsc.org\]](#)
- [20. droracle.ai \[droracle.ai\]](#)
- [21. my.clevelandclinic.org \[my.clevelandclinic.org\]](#)
- [22. drugs.com \[drugs.com\]](#)
- [23. mdpi.com \[mdpi.com\]](#)
- [24. researchgate.net \[researchgate.net\]](#)
- [25. mdpi.com \[mdpi.com\]](#)
- [26. Which diuretics are safe and effective for patients with a sulfa allergy? | MDedge \[mdedge.com\]](#)
- [27. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [28. Identification of sulfation sites of metabolites and prediction of the compounds' biological effects - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [29. americanpharmaceuticalreview.com \[americanpharmaceuticalreview.com\]](#)
- [30. chemrxiv.org \[chemrxiv.org\]](#)
- [31. researchgate.net \[researchgate.net\]](#)
- To cite this document: BenchChem. [Pharmaceutical intermediates containing diethylsulfamoyl groups]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b3316726/docs#pharmaceutical-intermediates-containing-diethylsulfamoyl-groups\]](https://www.benchchem.com/product/b3316726/docs#pharmaceutical-intermediates-containing-diethylsulfamoyl-groups)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)